Cas no 373603-19-1 (1-(2,4-difluoro-3-methoxyphenyl)ethan-1-one)

1-(2,4-Difluoro-3-methoxyphenyl)ethan-1-one is a fluorinated aromatic ketone characterized by its distinct substitution pattern, featuring difluoro and methoxy functional groups at the 2, 3, and 4 positions of the phenyl ring. This structural configuration enhances its utility as a versatile intermediate in organic synthesis, particularly in pharmaceuticals and agrochemicals. The electron-withdrawing fluorine atoms and electron-donating methoxy group contribute to its reactivity in nucleophilic and electrophilic processes. Its well-defined purity and stability under standard conditions make it suitable for precise applications in fine chemical manufacturing. The compound’s compatibility with further functionalization underscores its value in developing complex molecular architectures.
1-(2,4-difluoro-3-methoxyphenyl)ethan-1-one structure
373603-19-1 structure
Product Name:1-(2,4-difluoro-3-methoxyphenyl)ethan-1-one
CAS No:373603-19-1
MF:C9H8F2O2
MW:186.155429840088
MDL:MFCD02258906
CID:92807
PubChem ID:3850760
Update Time:2025-06-07

1-(2,4-difluoro-3-methoxyphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 2',4'-Difluoro-3'-methoxyacetophenone
    • 2,4-Difluoro-3-Methoxy Acetophenone
    • 1-(2,4-difluoro-3-methoxyphenyl)ethanone
    • 2,4,6-TRICHLOROPHENYL 4-BROMOBENZENESULFONATE
    • JRD-1450
    • 1-(2,4-difluoro-3-methoxyphenyl)ethan-1-one
    • CS-0192184
    • EN300-23320858
    • AKOS015956609
    • DTXSID10397312
    • SCHEMBL116280
    • FT-0739431
    • A924088
    • 373603-19-1
    • JS-4280
    • E89627
    • MFCD02258906
    • 2,4-Difluoro-3-methoxyacetophenone
    • AC-10346
    • 2,4-difluoro-3-methoxy acetophenone;
    • DB-069520
    • MDL： MFCD02258906
    • Inchi： 1S/C9H8F2O2/c1-5(12)6-3-4-7(10)9(13-2)8(6)11/h3-4H,1-2H3
    • InChI Key： KTZOZLGEZVDGMS-UHFFFAOYSA-N
    • SMILES： FC1C(=C(C=CC=1C(C)=O)F)OC

Computed Properties

  • Exact Mass: 186.04900
  • Monoisotopic Mass: 186.049
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 196
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3A^2
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 1.8

Experimental Properties

  • Color/Form: Colorless liquid
  • Density: 1.213
  • Boiling Point: 246 ºC
  • Flash Point: 100 ºC
  • Refractive Index: 1.4940
  • PSA: 26.30000
  • LogP: 2.17600
  • Solubility: Not determined

1-(2,4-difluoro-3-methoxyphenyl)ethan-1-one Security Information

  • Storage Condition：(BD66835)

1-(2,4-difluoro-3-methoxyphenyl)ethan-1-one Customs Data

  • HS CODE：2914700090
  • Customs Data：

    China Customs Code:

    2914700090

    Overview:

    2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

1-(2,4-difluoro-3-methoxyphenyl)ethan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Apollo Scientific
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 373603-19-1 97%
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Ambeed
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Enamine
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1-(2,4-difluoro-3-methoxyphenyl)ethan-1-one
 373603-19-1 95%
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Enamine
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1-(2,4-difluoro-3-methoxyphenyl)ethan-1-one
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Enamine
EN300-23320858-10g
1-(2,4-difluoro-3-methoxyphenyl)ethan-1-one
 373603-19-1 95%
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Enamine
EN300-23320858-0.05g
1-(2,4-difluoro-3-methoxyphenyl)ethan-1-one
 373603-19-1 95%
0.05g
 $19.0 2024-06-19
Enamine
EN300-23320858-0.1g
1-(2,4-difluoro-3-methoxyphenyl)ethan-1-one
 373603-19-1 95%
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 $20.0 2024-06-19
Enamine
EN300-23320858-0.25g
1-(2,4-difluoro-3-methoxyphenyl)ethan-1-one
 373603-19-1 95%
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 $28.0 2024-06-19
Enamine
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1-(2,4-difluoro-3-methoxyphenyl)ethan-1-one
 373603-19-1 95%
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